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Compound of Interest

Compound Name: Nafamostat

Cat. No.: B1217035 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Nafamostat mesylate, a synthetic serine protease inhibitor.

Adherence to these procedures is critical to mitigate risks and ensure the integrity of your

research.

Personal Protective Equipment (PPE) for
Nafamostat Handling
Consistent and correct use of Personal Protective Equipment (PPE) is the first line of defense

against exposure. The following table summarizes the recommended PPE when handling

Nafamostat powder or solutions.
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PPE Category Item Specification/Standard

Hand Protection Chemical-resistant gloves

Impermeable material. Nitrile

gloves are a common

standard. Thicker gloves

generally offer better

protection. Always inspect

gloves for tears or punctures

before use.

Body Protection
Protective clothing/Laboratory

coat

To prevent skin contact. A lab

coat should be worn at all

times. For tasks with a higher

risk of splashes, a long-

sleeved, fluid-repellent gown

may be necessary.

Eye/Face Protection
Safety glasses with side

shields or goggles

To protect against dust

particles and splashes. A face

shield may be required for

procedures with a high risk of

splashing.

Respiratory Protection NIOSH-approved respirator

Recommended when handling

the powder outside of a

ventilated enclosure to avoid

inhalation of dust.[1] The

specific type of respirator

should be determined by a

workplace risk assessment.

Surgical masks offer little to no

protection from chemical dusts.

Procedural Guidance for Safe Handling and
Disposal
Follow these step-by-step instructions for the safe handling and disposal of Nafamostat to
minimize exposure and prevent contamination.
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1. Preparation and Handling:

Engineering Controls: Always handle Nafamostat in a well-ventilated area.[2] The use of a

chemical fume hood or other ventilated enclosure is strongly recommended, especially when

working with the solid form, to minimize inhalation of dust.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

[2] Do not breathe in dust, vapors, mist, or gas.[2]

Personal Hygiene: Do not eat, drink, or smoke in areas where Nafamostat is handled. Wash

hands thoroughly with soap and water after handling and before breaks.[3][4][5]

Clothing: Wear appropriate personal protective equipment as outlined in the table above.[3]

Contaminated clothing should be removed immediately and washed separately.[2]

2. Storage:

Container: Keep the container tightly sealed in a cool, well-ventilated, and dry place.[4]

Conditions: Store according to the manufacturer's instructions, which may include specific

temperature requirements such as -20°C for the powder form or -80°C when in solvent.[4]

Incompatibilities: Keep away from sources of ignition.[2]

3. Spill Management:

Evacuation: Evacuate personnel from the immediate spill area.

Ventilation: Ensure adequate ventilation.

Containment: Collect the spilled material using spark-proof tools and place it in a suitable,

closed container for disposal.[2] Avoid generating dust.

Cleaning: After the material has been collected, clean the spill area thoroughly.

4. Disposal:
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Waste Classification: Nafamostat is classified as harmful if swallowed and is very toxic to

aquatic life with long-lasting effects.[4]

Disposal Method: Dispose of the substance and its container at an approved waste disposal

plant.[4] Controlled incineration with flue gas scrubbing is a potential disposal method.[2]

Environmental Precautions: Do not allow the substance to enter sewer systems or

waterways.[2] Avoid release into the environment.[4]

Contaminated Packaging: Contaminated packaging should be treated as the chemical itself

and disposed of accordingly.[2]

First Aid Measures
In the event of exposure, follow these immediate first aid procedures:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[2]

After Skin Contact: Immediately wash the affected area with soap and plenty of water.[2]

Remove contaminated clothing. Consult a doctor if irritation persists.

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[2]

After Ingestion: Rinse mouth with water.[2] Do not induce vomiting. Call a poison control

center or doctor immediately.[2]

Nafamostat Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Nafamostat, from

receiving to disposal.
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Caption: Logical workflow for handling Nafamostat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1217035?utm_src=pdf-custom-synthesis
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB12598.pdf?1495134393
https://www.chemicalbook.com/msds/nafamostat-mesylate_2.pdf
https://cdn.caymanchem.com/cdn/msds/14837m.pdf
https://dcchemicals.com/msds/MSDS_DC9619.html
https://file.medchemexpress.com/batch_PDF/HY-B0190A/Nafamostat-mesylate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1217035#personal-protective-equipment-for-handling-nafamostat
https://www.benchchem.com/product/b1217035#personal-protective-equipment-for-handling-nafamostat
https://www.benchchem.com/product/b1217035#personal-protective-equipment-for-handling-nafamostat
https://www.benchchem.com/product/b1217035#personal-protective-equipment-for-handling-nafamostat
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217035?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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